Cas no 2097987-94-3 (1-(2-Azidoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-(2-Azidoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine
• CAS No: 2097987-94-3
• MF: C₁₀H₁₁N₇
• MW: 229.241239786148
• CID: 4771694
• Update Time: 2025-10-28

1-(2-Azidoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine
• 2-(2-azidoethyl)-5-pyridin-2-ylpyrazol-3-amine
• 1-(2-Azidoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C10H11N7/c11-10-7-9(8-3-1-2-4-13-8)15-17(10)6-5-14-16-12/h1-4,7H,5-6,11H2
• InChI Key： MGBMTTGRFOIRDL-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=CC=CN=2)=N1)N)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 229.10759338 g/mol
• Monoisotopic Mass: 229.10759338 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.1
• Molecular Weight: 229.24

Additional information on 1-(2-Azidoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine

Exploring the Chemical Properties and Applications of 1-(2-Azidoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine (CAS No 2097987-94-3)

The compound 1-(2-Azidoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine (CAS No 2097987-94-3) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an azide group and a pyridine moiety. The presence of these functional groups makes it highly versatile, enabling it to participate in a wide range of chemical reactions and applications.

Recent studies have highlighted the importance of azide-containing compounds in click chemistry, where they serve as key components in the formation of stable covalent bonds. The azide group in this compound is particularly valuable due to its reactivity in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This property has led to its use in the synthesis of complex molecules, including those with potential therapeutic applications. The integration of the pyridine ring further enhances the compound's electronic properties, making it an attractive candidate for various chemical transformations.

The synthesis of 1-(2-Azidoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amine involves a series of well-established organic reactions. The starting material is typically a pyrazole derivative, which undergoes substitution reactions to introduce the azide and pyridine groups. These reactions are optimized to ensure high yields and purity, making the compound suitable for both academic research and industrial applications. The compound's stability under various conditions has also been extensively studied, revealing its robustness in different chemical environments.

In terms of biological activity, this compound has shown promising results in preliminary assays. Its ability to interact with biological targets, such as enzymes and receptors, suggests potential applications in drug discovery. For instance, recent research has explored its role as a lead compound in the development of anti-inflammatory and antitumor agents. The pyridine moiety is believed to contribute significantly to its bioactivity by enhancing molecular recognition and binding affinity.

Moreover, the compound's unique structure makes it an ideal candidate for materials science applications. Its ability to form stable networks through click chemistry reactions has been leveraged in the development of novel materials with tailored properties. For example, researchers have used this compound to create self-healing polymers and stimuli-responsive materials, which have potential applications in sensors and actuators.

Looking ahead, the continued exploration of 1-(2-Azidoethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-amines properties is expected to uncover even more exciting applications. Its role as a building block in complex molecule synthesis is likely to expand, driven by advancements in synthetic methodologies and computational modeling techniques. Additionally, ongoing studies into its pharmacokinetics and toxicity profiles will provide critical insights into its suitability for therapeutic use.

In conclusion, 1-(2-Azidoethyl)-3-(pyridin-2-yll)-1H-pyrazol-s-amines (CAS No 2097987-s-s-s) is a multifaceted compound with immense potential across diverse fields. Its unique combination of functional groups, reactivity, and biological activity positions it as a valuable tool for researchers and industry professionals alike. As our understanding of this compound deepens, so too will its impact on scientific advancements and practical applications.